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Technical Guide: 2-Bromo-6-methoxyisonicotinamide

Abstract This technical guide provides a comprehensive analysis of 2-Bromo-6-
methoxyisonicotinamide, a critical heterocyclic building block used in fragment-based drug
discovery (FBDD). This scaffold is particularly valued in the development of kinase inhibitors
due to its ability to function as a hinge-binding motif while offering a reactive handle for
structure-activity relationship (SAR) expansion. This document details the compound’s
chemical identifiers, structural properties, synthetic protocols, and applications in medicinal
chemistry.

Part 1: Chemical Identity & Informatics[1]

The precise identification of chemical entities is the bedrock of reproducible research. Below
are the validated identifiers and physicochemical properties for 2-Bromo-6-
methoxyisonicotinamide.

Core ldentifiers
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Identifier Type Value Notes

2-Bromo-6-methoxypyridine-4- )
IUPAC Name ) Systematic nomenclature
carboxamide

2-Bromo-6- Preferred in medicinal
Common Name o ) )
methoxyisonicotinamide chemistry

, COC1=NC(Br)=CC(C(N)=0)= , ,
Canonical SMILES c1 Machine-readable string

. COC1=NC(Br)=CC(C(=O)N)= o N
Isomeric SMILES c1 Explicit carbonyl connectivity

INChl=1S/C7H7BIN202/c1-12-
InChl String 7-3-5(6(9)11)2-4(8)10-7/h2- Standard IUPAC identifier
3H,1H3,(H2,9,11)

inChik HVEKQOQZQKJJIKJI- Hashed identifier for database
n e
Y UHFFFAOYSA-N lookup
Molecular Formula C7H7BrN20:2
Molecular Weight 231.05 g/mol

Physicochemical Profile (Calculated)

e LogP (Octanol/Water): ~1.2 (Moderate lipophilicity, favorable for oral bioavailability).

« Topological Polar Surface Area (TPSA): 68.4 A2 (Well within the <140 Az limit for cell
permeability).

e Hydrogen Bond Donors (HBD): 1 (Amide -NH2).
o Hydrogen Bond Acceptors (HBA): 3 (Pyridine N, Amide O, Methoxy O).

Part 2: Structural Analysis & Pharmacophore Utility

This molecule is not merely an intermediate; it is a "privileged scaffold.” Its utility stems from
the specific arrangement of its functional groups, which allows it to serve as a core template for
bis-aryl ether or bi-heteroaryl drugs.
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The "Triad" Functionality

o The Amide (Position 4): Acts as a primary hydrogen bond donor/acceptor. In kinase

inhibitors, this group frequently interacts with the "gatekeeper" residue or the hinge region of

the ATP-binding

pocket.

o The Bromine (Position 2): A highly reactive electrophilic handle. It is the site of choice for

Suzuki-Miyaura cross-coupling reactions, allowing researchers to attach diverse aryl or

heteroaryl groups to probe the hydrophobic pocket of a target protein.

e The Methoxy (Position 6): Provides metabolic stability (blocking oxidation at the typically

labile 6-position) and modulates solubility.

4-Amide

Position 4 (H-Bond Donor/Acceptor)

... Suzuki Coupling Handle
Position 6 ( ping )

6-Methoxy
(Solubility/Metabolic Block)

Pyridine Core

Click to download full resolution via product page

Figure 1: Pharmacophore dissection of the 2-Bromo-6-methoxyisonicotinamide scaffold,

highlighting the strategic utility of each substituent.

Part 3: Synthetic Protocols

While this compound is commercially available, in-house synthesis is often required to ensure

high purity (>98%)

or to introduce isotopic labels. The following protocol describes the

conversion of the corresponding ester to the amide, a standard and robust pathway.

Synthesis from Methyl 2-bromo-6-methoxyisonicotinate

Reaction Overview: Direct aminolysis of the ester using aqueous ammonia or methanolic

ammonia.
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Reagents:

o Starting Material: Methyl 2-bromo-6-methoxyisonicotinate (CAS 884494-71-7 analogs).
e Solvent: Methanol (MeOH) or Tetrahydrofuran (THF).

e Reagent: 7N Ammonia in Methanol (anhydrous) or 28% Ammonium Hydroxide (aq).
Step-by-Step Methodology:

¢ Dissolution: In a 250 mL round-bottom flask, dissolve 10.0 mmol (2.46 g) of Methyl 2-bromo-
6-methoxyisonicotinate in 20 mL of THF.

o Ammonolysis: Cool the solution to 0°C in an ice bath. Slowly add 30 mL of 7N NHs in MeOH
(excess).

o Reaction: Seal the flask tightly (or use a pressure vessel if heating is required). Stir at room
temperature (25°C) for 16—24 hours. Monitor via TLC (50% EtOAc/Hexanes) or LC-MS until
the starting ester is consumed.

o Workup:

o Concentrate the reaction mixture under reduced pressure (Rotavap) to remove the solvent
and excess ammonia.

o The residue will likely be a white to off-white solid.
e Purification:

o Triturate the solid with cold diethyl ether or a mixture of pentane/ether (1:1) to remove
impurities.[1]

o Filter the solid and dry under high vacuum.
o Yield Expectation: 85-95%.

Quality Control (QC) Criteria:
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e 1H NMR (400 MHz, DMSO-ds): Look for two singlets for the pyridine protons (aromatic
region), a singlet for the methoxy group (~3.9 ppm), and two broad singlets for the amide
NH:z (often split due to rotation).

e LC-MS: Confirm mass peak [M+H]* = 231.0/233.0 (1:1 isotopic pattern due to Bromine).

Methyl 2-bromo-6- 7N NH3 in MeOH
methoxyisonicotinate (Excess)

Elimination of MeOH

2-Bromo-6-methoxy-
isonicotinamide

Validation

QC: LC-MS & NMR

Click to download full resolution via product page

Figure 2: Synthetic pathway for the conversion of the ester precursor to the target amide via
aminolysis.

Part 4: Applications in Drug Discovery[4]
Fragment-Based Drug Discovery (FBDD)

2-Bromo-6-methoxyisonicotinamide serves as an ideal "fragment” due to its low molecular
weight (<300 Da) and high ligand efficiency. In FBDD campaigns:

» Screening: The amide moiety anchors the fragment in the binding pocket.
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o Elaboration: Once a "hit" is identified (via X-ray crystallography or SPR), the bromine atom
allows for rapid "growing" of the molecule.

o Library Generation: Using automated Suzuki coupling protocols, a library of 100+ analogs
can be synthesized in a single day by reacting this core with diverse boronic acids.

Safety & Handling

» Hazard Classification: Irritant (Skin, Eye, Respiratory).[2]
e GHS Signal: Warning.[1][2][3][4]

» Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis or
discoloration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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